Cas no 81867-37-0 (benzyl iodoacetate)

• Product name: benzyl iodoacetate
• CAS No: 81867-37-0
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 987200
• PubChem ID: 95172

benzyl iodoacetate Chemical and Physical Properties

Names and Identifiers

• benzyl iodoacetate
• benzyl 2-iodoacetate
• NSC-21800
• UNII-8EV3AE4P45
• SCHEMBL4413332
• 81867-37-0
• DTXSID00231438
• Acetic acid, 2-iodo-, phenylmethyl ester
• RCNXBVQQUUKQNX-UHFFFAOYSA-N
• NS00061418
• NSC21800
• benzyl-2-iodoacetate
• Acetic acid, iodo-, phenylmethyl ester
• AI3-30417
• Phenylmethyl 2-iodoacetate
• FT-0756206
• NSC 21800
• EINECS 279-839-1
• 8EV3AE4P45
• DA-20005

• Inchi： InChI=1S/C9H9IO2/c10-6-9(11)12-7-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： RCNXBVQQUUKQNX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC(=O)CI

Computed Properties

• Exact Mass: 275.964723
• Monoisotopic Mass: 275.964723
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.714
• Boiling Point: 302.6°C at 760 mmHg
• Flash Point: 136.8°C
• Refractive Index: 1.601